2,3,4,6-tetra-O-benzoyl-alpha-D-mannopyranosyl trichloroacetimidate
2,3,4,6-tetra-O-benzoyl-alpha-D-mannopyranosyl trichloroacetimidate
Brand Name:
Vulcanchem
CAS No.:
183901-63-5
VCID:
VC21099583
InChI:
InChI=1S/C36H28Cl3NO10/c37-36(38,39)35(40)50-34-29(49-33(44)25-19-11-4-12-20-25)28(48-32(43)24-17-9-3-10-18-24)27(47-31(42)23-15-7-2-8-16-23)26(46-34)21-45-30(41)22-13-5-1-6-14-22/h1-20,26-29,34,40H,21H2
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C36H28Cl3NO10
Molecular Weight:
741.0 g/mol
2,3,4,6-tetra-O-benzoyl-alpha-D-mannopyranosyl trichloroacetimidate
CAS No.: 183901-63-5
Cat. No.: VC21099583
Molecular Formula: C36H28Cl3NO10
Molecular Weight: 741.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 183901-63-5 |
|---|---|
| Molecular Formula | C36H28Cl3NO10 |
| Molecular Weight | 741.0 g/mol |
| IUPAC Name | [3,4,5-tribenzoyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C36H28Cl3NO10/c37-36(38,39)35(40)50-34-29(49-33(44)25-19-11-4-12-20-25)28(48-32(43)24-17-9-3-10-18-24)27(47-31(42)23-15-7-2-8-16-23)26(46-34)21-45-30(41)22-13-5-1-6-14-22/h1-20,26-29,34,40H,21H2 |
| Standard InChI Key | KTHFOWIANASXOK-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H]([C@H](O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=N)C(Cl)(Cl)Cl)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
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